Cas no 33948-22-0 (Iminostilbene N-Carbonyl Chloride)

• Product Name: Iminostilbene N-Carbonyl Chloride
• CAS No: 33948-22-0
• MF: C₁₅H₁₀ClNO
• MW: 255.699002742767
• MDL: MFCD00792462
• CID: 54158
• PubChem ID: 24879048
• Update Time: 2025-10-29

Iminostilbene N-Carbonyl Chloride Chemical and Physical Properties

Names and Identifiers

• Iminostilbene carbonyl chloride
• IMINOSTILBENE CARBONYL CHLORIDE (BROMINE FREE)
• IMINOSTILBENE CARBONYL CHLORIDE (NON-BROMINE FREE)
• CHLOROCARBONYL LIMINOSTILBEN
• DIBENZ [B,F]AZEPINE-5-CARBONYL CHLORIDE
• IMINOSTILBENE-5-CARBONYL CHLORIDE
• 5-chlorocarbonyl iminostilbene
• 5H-DIBENZ[B,F]AZEPINE-5-CARBONYL CHLORIDE
• 5-(Chlorocarbonyl)-5H-dibenzo[b,f]azepine
• N-Chlorocarbonyliminostilbene
• 10,11-DIHYDRO-DIBENZ[B,F]AZEPINE-5-CARBONYL CHLORIDE
• Iminostilbene N-Carbonyl Chloride
• Iminostilbene N-carbonylchloride
• 5H-Dibenzo[b,f]azepine-5-carbonyl chloride
• C15H10ClNO
• Dibenz[b,f]azepine-5-carbonyl chloride
• VUJ563PAI3
• APJYHXJGXDPGBA-UHFFFAOYSA-N
• 5-(Chlorocarbonyl)-5H-dibenz[b,f]azepine
• 5-(Chlorocarbonyl)-5H-dibenz(b,f)azepine
• N-(Chlorocarbonyl)-5H-dibenz[b,f]azepine
• C
• Dibenz [b,f]azepine-5-carbonyl chloride, 95%
• A822012
• 5H-DIBENZO(B,F)AZEPINE-5-CARBONYL CHLORIDE
• CARBAMAZEPINE IMPURITY F
• 5H-Dibenzo[b,f]azepine-5-carbonyl Chloride; 5-Chlorocarbonyliminostilbene; Iminostilbene N-Carbonyl Chloride; Carbamazepine Impurity F
• N-(CHLOROCARBONYL)-5H-DIBENZ(B,F)AZEPINE
• DTXSID00187567
• AS-13135
• (Z)-5H-dibenzo[b,f]azepine-5-carbonyl chloride
• MFCD00792462
• N-chlorocarbonyl dibenz[b,f]azepine
• 5-chlorocarbonyl-5H-dibenz[b,f]azepine
• CARBAMAZEPINE IMPURITY F [EP IMPURITY]
• 5H-Dibenzo[b,f]azepine-5-carbonylchloride
• UNII-VUJ563PAI3
• 5-chlorocarbonyldibenz[b,f]azepine
• NS00120172
• 5H-Dibenzo[b,f]azepine-5-carbonyl chloride #
• AKOS005478792
• CHEMBL3580715
• 33948-22-0
• SCHEMBL2211282
• AC-30188
• Q-200954
• FT-0620440
• 5H-Dibenzo[b,f]azepine-5-carbonyl Chloride (5-Chlorocarbonyliminostilbene)
• CARBAMAZEPINE IMPURITY F [IP]
• 5H-dibenz[b,f]azepine-5-carbonylchloride
• benzo[b][1]benzazepine-11-carbonyl chloride
• DB-015106
• 2-AZATRICYCLO[9.4.0.0(3),?]PENTADECA-1(11),3,5,7,9,12,14-HEPTAENE-2-CARBONYL CHLORIDE
• STK551771

• MDL： MFCD00792462
• Inchi： 1S/C15H10ClNO/c16-15(18)17-13-7-3-1-5-11(13)9-10-12-6-2-4-8-14(12)17/h1-10H
• InChI Key： APJYHXJGXDPGBA-UHFFFAOYSA-N
• SMILES： ClC(N1C2C=CC=CC=2C=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 255.04500
• Monoisotopic Mass: 255.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Topological Polar Surface Area: 20.3

Experimental Properties

• Color/Form: White or tan powder
• Density: 1.316
• Melting Point: 149-153 °C (lit.)
• Boiling Point: 413.7oCat 760 mmHg
• Flash Point: 204oC
• Refractive Index: 1.651
• PSA: 20.31000
• LogP: 4.73230
• Solubility: Not determined

Iminostilbene N-Carbonyl Chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：II
• Storage Condition：Store at room temperature

Additional information on Iminostilbene N-Carbonyl Chloride

Introduction to Iminostilbene N-Carbonyl Chloride (CAS No. 33948-22-0)

Iminostilbene N-Carbonyl Chloride (CAS No. 33948-22-0) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include an iminostilbene core and a carbonyl chloride functional group. These properties make it an attractive starting material for the synthesis of a wide range of bioactive molecules and advanced materials.

The chemical structure of Iminostilbene N-Carbonyl Chloride consists of a stilbene backbone with an imino group and a carbonyl chloride moiety. The stilbene backbone is known for its conjugated double bonds, which contribute to the compound's stability and reactivity. The imino group adds further complexity and reactivity, while the carbonyl chloride functional group provides a highly reactive site for nucleophilic substitution reactions.

In recent years, Iminostilbene N-Carbonyl Chloride has gained significant attention in the field of medicinal chemistry due to its potential as a building block for the synthesis of novel drugs. Research has shown that compounds derived from this structure exhibit a range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis and evaluation of several iminostilbene derivatives as potential anticancer agents. The results demonstrated that these compounds showed promising activity against various cancer cell lines, making them valuable candidates for further drug development.

Beyond its applications in pharmaceutical research, Iminostilbene N-Carbonyl Chloride is also utilized in materials science. Its unique electronic properties make it suitable for the fabrication of organic electronic devices such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). A recent study in Advanced Materials highlighted the use of iminostilbene-based compounds as electron transport materials in OLEDs, resulting in improved device performance and efficiency.

The synthesis of Iminostilbene N-Carbonyl Chloride typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate aryl aldehydes with amines followed by chlorination to introduce the carbonyl chloride group. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes, contributing to the growing interest in this compound.

In terms of safety and handling, it is important to note that Iminostilbene N-Carbonyl Chloride should be handled with care due to its reactivity and potential health hazards associated with exposure to carbonyl chlorides. Proper personal protective equipment (PPE) and laboratory safety protocols should be followed at all times.

The future prospects for Iminostilbene N-Carbonyl Chloride are promising. Ongoing research continues to explore new applications and derivatives, driven by its unique chemical properties and potential benefits in various fields. As new synthetic methods are developed and optimized, it is likely that this compound will play an increasingly important role in both academic research and industrial applications.